Cas no 2137826-27-6 (1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro-)

• Product Name: 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro-
• CAS No: 2137826-27-6
• MF: C₁₁H₁₀F₂N₂
• MW: 208.207309246063
• CID: 5852122
• PubChem ID: 165868372
• Update Time: 2025-05-25

1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro-
• 2137826-27-6
• EN300-741437
• 6,7-difluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole

• Inchi： 1S/C11H10F2N2/c12-8-3-7-6-1-2-14-5-11(6)15-10(7)4-9(8)13/h3-4,14-15H,1-2,5H2
• InChI Key： MCCDNQHNKAMVDR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(F)=C2)C2CCNCC1=2

Computed Properties

• Exact Mass: 208.08120465g/mol
• Monoisotopic Mass: 208.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 360.5±37.0 °C(Predicted)
• pka: 16.34±0.20(Predicted)

Additional information on 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro-

Comprehensive Overview of 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- (CAS No. 2137826-27-6)

The compound 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- (CAS No. 2137826-27-6) is a fluorinated derivative of the pyridoindole family, a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. With its unique structural features, including the difluoro substitution at the 6,7-positions and the tetrahydro backbone, this molecule exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a scaffold for targeting central nervous system (CNS) disorders, given the structural resemblance to other bioactive pyridoindole derivatives.

In recent years, the demand for fluorinated heterocycles like 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a widely adopted strategy in modern drug design, as it can improve binding affinity and modulate pharmacokinetic properties. This compound’s difluoro motif aligns with current trends in precision medicine, where small structural modifications can lead to significant improvements in drug efficacy. Its potential applications span neurodegenerative diseases, mood disorders, and even oncology, making it a versatile candidate for further research.

The synthesis of 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- involves multi-step organic transformations, often starting from readily available indole or pyridine precursors. Key challenges include the selective introduction of fluorine atoms and the reduction of the pyridoindole core to achieve the tetrahydro form. Advanced techniques such as catalytic hydrogenation and electrophilic fluorination are commonly employed. Researchers are also exploring green chemistry approaches to optimize the synthesis, reducing waste and improving yield—a topic of high interest in sustainable pharmaceutical development.

From a pharmacological perspective, the 6,7-difluoro substitution on the pyridoindole scaffold may enhance interactions with biological targets such as G-protein-coupled receptors (GPCRs) or ion channels. This aligns with the growing focus on structure-activity relationship (SAR) studies in drug discovery. Computational modeling and molecular docking simulations are frequently used to predict the binding modes of this compound, saving time and resources in early-stage research. Such methodologies are increasingly popular among scientists seeking to accelerate the identification of lead compounds.

Beyond its therapeutic potential, 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- is also of interest in material science. Its conjugated system and fluorine atoms contribute to unique electronic properties, making it a candidate for organic semiconductors or fluorescent probes. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance. As the scientific community continues to explore multi-functional compounds, this molecule stands out as a promising example.

In conclusion, 1H-Pyrido[3,4-b]indole, 6,7-difluoro-2,3,4,9-tetrahydro- (CAS No. 2137826-27-6) represents a compelling subject of study due to its structural uniqueness and broad applicability. Whether in drug discovery, materials engineering, or synthetic chemistry, this compound offers numerous opportunities for innovation. As research progresses, it may unlock new avenues for addressing unmet medical needs or advancing next-generation technologies.